Cas no 2137646-90-1 (1-Ethyl-1-azaspiro[4.5]decan-4-amine)

• Product Name: 1-Ethyl-1-azaspiro[4.5]decan-4-amine
• CAS No: 2137646-90-1
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 6288273
• PubChem ID: 165854491
• Update Time: 2025-10-23

1-Ethyl-1-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-785616
• 1-ethyl-1-azaspiro[4.5]decan-4-amine
• 2137646-90-1
• 1-Ethyl-1-azaspiro[4.5]decan-4-amine

• Inchi： 1S/C11H22N2/c1-2-13-9-6-10(12)11(13)7-4-3-5-8-11/h10H,2-9,12H2,1H3
• InChI Key： BTWJQRZQMYECTL-UHFFFAOYSA-N
• SMILES： N1(CC)CCC(C21CCCCC2)N

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-Ethyl-1-azaspiro[4.5]decan-4-amine

1-Ethyl-1-azaspiro[4.5]decan-4-amine: A Comprehensive Overview

1-Ethyl-1-azaspiro[4.5]decan-4-amine, also known by its CAS number 2137646-90-1, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically nitrogen or oxygen. In this case, the spiro structure is formed by a six-membered ring and a seven-membered ring, with nitrogen serving as the bridgehead atom. The ethyl group attached to the nitrogen further adds complexity to its structure, making it a valuable molecule for both academic and industrial applications.

The synthesis of 1-Ethyl-1-azaspiro[4.5]decan-4-amine involves a series of carefully designed reactions that highlight the versatility of spiro compounds in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only streamlined the production process but also opened new avenues for exploring its potential applications in drug discovery and materials science.

In terms of chemical properties, 1-Ethyl-1-azaspiro[4.5]decan-4-amine exhibits unique reactivity due to its spiro structure. The nitrogen atom at the bridgehead position plays a crucial role in determining its electronic properties, making it a promising candidate for various chemical transformations. For instance, its ability to act as both a nucleophile and a base has been exploited in peptide bond formation and other bioconjugation reactions.

Recent research has delved into the biological activity of this compound, particularly its potential as a drug candidate. Studies have shown that 1-Ethyl-1-azaspiro[4.5]decan-4-amine exhibits moderate inhibitory activity against certain enzymes involved in neurological disorders, such as acetylcholinesterase. This finding has sparked interest in further exploring its pharmacokinetic properties and toxicity profile to assess its suitability for therapeutic use.

Beyond its biological applications, this compound has also found relevance in materials science. Its rigid spiro structure makes it an attractive building block for constructing advanced materials with tailored mechanical and electronic properties. Researchers have explored its use in designing self-healing polymers and stimuli-responsive materials, showcasing its versatility across multiple disciplines.

In conclusion, 1-Ethyl-1-azaspiro[4.5]decan-4-amine, with its distinctive structure and diverse reactivity, continues to be a focal point in contemporary chemical research. As advancements in synthetic methods and biological evaluations unfold, this compound is poised to contribute significantly to both academic exploration and industrial innovation.